1-Trimethylsilylprop-2-yn-1-ol
Overview
Description
Trimethylsilylpropargyl alcohol is an organosilicon compound.
Scientific Research Applications
1. Synthesis of 3-Furanyltrimethylsilanes
1-Trimethylsilylprop-2-yn-1-ol plays a crucial role in the synthesis of 3-furanyltrimethylsilanes, which are important in organic synthesis. This process involves hydromagnesiation and treatment with nitriles, highlighting its utility in complex chemical transformations (Sato & Katsuno, 1983).
2. Study of Alkylsilyl Ions
The compound has been studied for its interactions in the formation of alkylsilyl ions. This research provides insights into the mechanisms of adduct formation and elimination processes, which are fundamental to understanding organosilicon chemistry (Trenerry, Blair, & Bowie, 1980).
3. Chemoselective Reactions with α-Hydroxyamino Oximes
1-Trimethylsilylprop-2-yn-1-ol has been utilized in reactions with α-hydroxyamino oximes, demonstrating its selectivity and utility in creating complex organic compounds. This has implications for the synthesis of specialized organic molecules (Demina et al., 2007).
4. Photochromism Studies
Research has also been conducted on derivatives of 1-Trimethylsilylprop-2-yn-1-ol for studying photochromism in organic compounds. This research is significant for the development of materials with light-responsive properties (Gabbutt et al., 2010).
5. Antitumor Marine Natural Product Synthesis
The compound is instrumental in the enantioselective synthesis of antitumor marine natural products, showcasing its potential in medicinal chemistry and drug development (Liu et al., 2015).
6. Reactions with Organocopper(I) Species
It serves as a reactant in the synthesis of various organometallic species, which are crucial in the development of new chemical reactions and catalysts (Kleijn & Vermeer, 1985).
7. Synthesis of Linear π-Conjugated Oligoenynes
1-Trimethylsilylprop-2-yn-1-ol is used in the synthesis of linear π-conjugated oligoenynes, contributing to the field of material science, particularly in the area of conductive materials (Takayama et al., 2003).
properties
IUPAC Name |
1-trimethylsilylprop-2-yn-1-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12OSi/c1-5-6(7)8(2,3)4/h1,6-7H,2-4H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBQQCALTKUXQCV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(C)C(C#C)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12OSi |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
128.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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